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Compound of Interest

Compound Name: 6-(4-Bromophenyl)pyridazin-3-ol

Cat. No.: B1331702 Get Quote

Essential Safety and Handling Guide for 6-(4-
Bromophenyl)pyridazin-3-ol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential

safety protocols, personal protective equipment (PPE) recommendations, and disposal plans

for 6-(4-Bromophenyl)pyridazin-3-ol.

Hazard Identification and Personal Protective Equipment

The primary hazards associated with 6-(4-Bromophenyl)pyridazin-3-ol, as identified by its

hazard statements, are summarized below. This information dictates the minimum required

PPE for safe handling.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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To mitigate these risks, the following personal protective equipment is mandatory when

handling 6-(4-Bromophenyl)pyridazin-3-ol:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

materials as specified by the

glove manufacturer for

resistance to brominated

organic compounds. Inspect

gloves before each use.[1][2]

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory where chemicals

are handled.[2][3]

Skin and Body Protection Laboratory coat

Should be worn over personal

clothing. Fasten completely to

protect from spills.[3]

Respiratory Protection
Use in a well-ventilated area or

fume hood

To avoid inhalation of dust or

vapors, especially when

handling the powdered form.[1]

[2][4]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial to minimize exposure and prevent

contamination.

1. Preparation and Weighing:

Always consult the Safety Data Sheet (SDS) before use.[1]

Work in a designated area, such as a chemical fume hood, especially when handling the

solid, powdered form to control dust.[1][4]

Cover the work surface with absorbent bench paper to contain any potential spills.[4]
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Use an enclosed balance if possible to prevent the dispersal of the powder.[4]

Keep containers of the chemical closed as much as possible.[4]

2. Handling and Transfer:

Avoid direct contact with the chemical.[3]

Use designated spatulas or other tools for transferring the solid.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Always add acid to water, never the other way around, if applicable in subsequent steps.[1]

3. Post-Handling:

Clean the work area thoroughly after completion of work.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1][3]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing.[2] Seek medical attention if irritation persists.

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including

under the eyelids.[5] Remove contact lenses if present and easy to do. Continue rinsing for

at least 15 minutes and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]
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Minor Spill: Alert personnel in the immediate area. Absorb the spill with an inert material

(e.g., sand, vermiculite) and collect it into a designated hazardous waste container.[7]

Disposal Plan

As a brominated organic compound, 6-(4-Bromophenyl)pyridazin-3-ol and any materials

contaminated with it must be disposed of as hazardous waste.

Waste Categorization: All waste containing this compound, including unused product,

contaminated lab supplies (e.g., gloves, weigh boats, absorbent paper), and solutions, must

be collected in a dedicated container for halogenated organic waste.[7] Do not mix with non-

halogenated waste.[7]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste -

Halogenated Organic Waste" and list the chemical contents.[7]

Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Final Disposal: Arrange for disposal through a licensed hazardous waste disposal facility in

accordance with all local, state, and federal regulations.[8] Incineration at a licensed facility is

a common disposal method for such compounds.[8]
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Workflow for Safe Handling and Disposal of 6-(4-Bromophenyl)pyridazin-3-ol
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Caption: Safe handling workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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